3-Bromo-4-(1-oxopropyl)thiophene
Cat. No. B8631450
M. Wt: 219.10 g/mol
InChI Key: MQSPESZARNWMRO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US05597832
Procedure details
A solution of 3,4-dibromothiophene (6.0 g, 24.8 mmol) in 10 mL of ether was cooled to -78° C. and trated with n-butyllithium (9.92 mL, 2.5M solution in hexanes, 24.8 mmol). While holding the temperature at -78° C., the reaction was stirred for 15 minutes, then 2.9 g (24.8 mmol) of N-methyl-N-methoxypropionamide was added and the reaction was stirred for 1 hour. The reaction was quenched with satd NH4Cl, and the mixture was diluted with ether. The ether layer was separated, washed with water and brine, dried over MgSO4 and concentrated. The residue was triturated with hexanes, and the mixture was filtered. The solvent was removed to give 2.08 g of a tan solid. MS 236, 238 (M+NH4)+. NMR (CDCl3) δ:7.99 (d, J=3 Hz, 1H), 7.32 (d, J=3 Hz, 1H), 2.98 (q, J=7 Hz, 2H), 1.21 (t, J=7 Hz, 3H).
Identifiers
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REACTION_CXSMILES
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Br[C:2]1[C:6]([Br:7])=[CH:5][S:4][CH:3]=1.C([Li])CCC.CN(OC)[C:15](=[O:18])[CH2:16][CH3:17]>CCOCC>[Br:7][C:6]1[C:2]([C:15](=[O:18])[CH2:16][CH3:17])=[CH:3][S:4][CH:5]=1
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Inputs
Step One
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Name
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|
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Quantity
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6 g
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|
Type
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reactant
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|
Smiles
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BrC1=CSC=C1Br
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|
Name
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|
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Quantity
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10 mL
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|
Type
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solvent
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Smiles
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CCOCC
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Step Two
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Name
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|
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Quantity
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9.92 mL
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|
Type
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reactant
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|
Smiles
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C(CCC)[Li]
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Step Three
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Name
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|
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Quantity
|
2.9 g
|
|
Type
|
reactant
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|
Smiles
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CN(C(CC)=O)OC
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Conditions
Stirring
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Type
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CUSTOM
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|
Details
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the reaction was stirred for 15 minutes
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|
Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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|
Details
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at -78° C.
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STIRRING
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Type
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STIRRING
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|
Details
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the reaction was stirred for 1 hour
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|
Duration
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1 h
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CUSTOM
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Type
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CUSTOM
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|
Details
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The reaction was quenched with satd NH4Cl
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ADDITION
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Type
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ADDITION
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|
Details
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the mixture was diluted with ether
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CUSTOM
|
Type
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CUSTOM
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|
Details
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The ether layer was separated
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WASH
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Type
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WASH
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|
Details
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washed with water and brine
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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|
Details
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dried over MgSO4
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CONCENTRATION
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Type
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CONCENTRATION
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|
Details
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concentrated
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CUSTOM
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Type
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CUSTOM
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|
Details
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The residue was triturated with hexanes
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FILTRATION
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Type
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FILTRATION
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|
Details
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the mixture was filtered
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CUSTOM
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Type
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CUSTOM
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|
Details
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The solvent was removed
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Outcomes
Product
Details
Reaction Time |
15 min |
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Name
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|
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Type
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product
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|
Smiles
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BrC1=CSC=C1C(CC)=O
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 2.08 g | |
| YIELD: CALCULATEDPERCENTYIELD | 38.3% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
